Ethyl 4-amino-3-methylbutanoate hydrochloride
Overview
Description
Ethyl 4-amino-3-methylbutanoate hydrochloride, commonly known as EAMBH, is an organic compound that has been extensively studied in recent years due to its diverse applications and potential therapeutic benefits. EAMBH is a member of the amino acid family, and is composed of a carboxyl group, an amine group, and a hydrochloride group. It is a zwitterionic compound, meaning that it has both acidic and basic properties. In its pure form, EAMBH is an odorless, colorless, crystalline solid.
Scientific Research Applications
Biodegradation and Environmental Fate
- Ethyl tert-butyl ether (ETBE) has been studied for its biodegradation and fate in soil and groundwater. Research indicates that microorganisms in soil and groundwater can aerobically degrade ETBE as a carbon and energy source, or via cometabolism using alkanes as growth substrates. This research is crucial for understanding the environmental impact of ETBE and potentially related compounds like Ethyl 4-amino-3-methylbutanoate hydrochloride in industrial applications (Thornton et al., 2020) (Thornton et al., 2020).
Industrial Applications and Toxicity
- Ionic liquids , such as 1-Ethyl-3-methylimidazolium acetate, have shown potential for dissolving biopolymers like cellulose and chitin, making them attractive for industrial applications. Research emphasizes the need for comprehensive toxicity assessments before large-scale utilization, considering environmental and human health impacts (Ostadjoo et al., 2018) (Ostadjoo et al., 2018).
Chemical Synthesis and Pharmaceuticals
- Amino-1,2,4-triazoles serve as raw materials for fine organic synthesis, highlighting the versatility of nitrogen-containing compounds in producing agricultural products, pharmaceuticals, and dyes. This suggests that Ethyl 4-amino-3-methylbutanoate hydrochloride could have applications in similar synthesis processes due to its functional group similarities (Nazarov V.N. et al., 2021) (Nazarov V.N. et al., 2021).
properties
IUPAC Name |
ethyl 4-amino-3-methylbutanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c1-3-10-7(9)4-6(2)5-8;/h6H,3-5,8H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGGZZAHNIGMEEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-amino-3-methylbutanoate hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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